Cas no 2229553-85-7 ([1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine)

• Product Name: [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine
• CAS No: 2229553-85-7
• MF: C₉H₁₀BrF₂NS
• MW: 282.148207187653
• CID: 6479099
• PubChem ID: 165797797
• Update Time: 2025-06-08

[1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2229553-85-7
• [1-(4-bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine
• EN300-1972557
• [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine

• Inchi： 1S/C9H10BrF2NS/c1-5-6(10)2-7(14-5)8(4-13)3-9(8,11)12/h2H,3-4,13H2,1H3
• InChI Key： YYWJIIDPOUBASQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 280.96854g/mol
• Monoisotopic Mass: 280.96854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.3Ų

Additional information on [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine

Introduction to [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine (CAS No. 2229553-85-7)

[1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number [2229553-85-7], belongs to a class of molecules that incorporate a thiophene ring system, which is widely recognized for its presence in numerous bioactive natural products and pharmacologically relevant agents.

The molecular structure of [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine features a cyclopropyl group with two fluorine atoms substituents, which is an intriguing structural motif that has been explored in various drug discovery programs. The presence of both bromine and methyl groups on the thiophene ring enhances the compound's potential for further chemical manipulation, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The incorporation of fluorine atoms into the cyclopropyl ring not only influences the electronic properties of the molecule but also affects its metabolic stability and binding affinity to biological targets. These attributes are critical factors in the design of novel therapeutic agents.

In the realm of drug discovery, the synthesis and characterization of [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine represent a significant step forward in developing new pharmacological entities. The compound's structural framework suggests potential interactions with enzymes and receptors involved in various disease pathways, including cancer and inflammatory disorders. Its thiophene core is particularly noteworthy, as it is a common structural element found in drugs that have demonstrated efficacy in clinical trials.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The bromo and methyl substituents on the thiophene ring provide reactive sites for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological properties. This flexibility is essential for optimizing drug candidates during the hit-to-drug development process.

The synthesis of [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques are critical for achieving high yields and purity levels necessary for subsequent biological evaluation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural characteristics make it an attractive candidate for materials science research, particularly in the development of advanced polymers and functional materials. The fluorinated cyclopropyl group could contribute to enhanced material properties, such as thermal stability and chemical resistance.

As our understanding of molecular interactions continues to evolve, compounds like [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine will play a pivotal role in shaping the future of drug discovery and materials science. The ongoing investigation into their biological activities and synthetic pathways underscores their importance as versatile tools in scientific research.

Future studies are likely to focus on exploring the pharmacological profile of this compound through both in vitro and in vivo assays. By evaluating its interactions with relevant biological targets, researchers can gain insights into its potential therapeutic applications and refine its chemical structure for improved efficacy and safety profiles.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will further accelerate the development process for [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine derivatives. These approaches enable rapid identification of promising drug candidates and facilitate their optimization for clinical use.

In conclusion, [1-(4-Bromo-5-methylthiophen-2-yl)-2,2-difluorocyclopropyl]methanamine (CAS No. 2229553-85-7) represents a fascinating example of how intricate molecular structures can lead to novel therapeutic opportunities. Its unique combination of structural features makes it a valuable asset in pharmaceutical research, with potential applications spanning multiple disciplines. As scientific methodologies continue to advance, this compound will undoubtedly contribute to significant discoveries in medicine and materials science.